Imidazo[1,2-a]pyridine-8-carbonitrile

• IUPAC Name: imidazo[1,2-a]pyridine-8-carbonitrile
• InChI: InChI=1S/C8H5N3/c9-6-7-2-1-4-11-5-3-10-8(7)11/h1-5H
• InChI Key: MYTKOOVOBCDRPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C(=C1)C#N
• Molecular Formula: C8H5N3
• DSSTOX Substance ID: DTXSID301287577
• Molecular Weight: 143.15 g/mol
• CAS No.: 136117-70-9

Description

Imidazo[1,2-a]pyridine-8-carbonitrile is a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been a subject of intense research for numerous decades. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold.

Molecular Structure Analysis

The molecular structure of this compound has been examined using DFT techniques. The solvation effects, structural characterization, and biological characteristics of this molecule have been discussed.

Chemical Reactions Analysis

The direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies has been summarized. The reaction outcome is explained by the initial iodine catalyzed condensation between the ketone and exocyclic amino group and subsequent tautomerization, cyclization, and oxidative aromatization.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 143.15. The InChI code is 1S/C8H5N3/c9-6-7-2-1-4-11-5-3-10-8(7)11/h1-5H.

Scientific Research Applications

Pharmacological Properties

Imidazo[1,2-a]pyridine, a bicyclic system with a bridgehead nitrogen atom, has seen significant progress in understanding its pharmacological properties. The scaffold is of growing interest in medicinal chemistry, particularly in enzyme inhibition, receptor ligand interactions, and as anti-infectious agents (Enguehard-Gueiffier & Gueiffier, 2007).

Therapeutic Agent Development

Imidazo[1,2-a]pyridine is recognized for its vast applications in medicinal chemistry. It has been involved in developing anticancer, antimycobacterial, antileishmanial, anticonvulsant, antimicrobial, antiviral, antidiabetic, and insecticidal activities. Structural modifications of this scaffold are ongoing to discover and develop novel therapeutic agents (Deep et al., 2016).

Fluorescent Probes for Mercury Ion

A study demonstrated the use of imidazo[1,2-a]pyridine derivatives as efficient fluorescent probes for mercury ion. This was achieved through a one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles, followed by acidic hydrolysis, producing 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines (Shao et al., 2011).

Synthesis Methods for Biological Activity

Recent efforts have focused on developing new methods for synthesizing imidazo[1,2-a]pyridines. These methods use readily available starting substrates and catalysts under mild reaction conditions, enhancing the biological activity of the synthesized imidazo[1,2-a]pyridine derivatives (Ravi & Adimurthy, 2017).

Anticancer Activities

Imidazo[1,2-a]pyridine has shown promising results as an anticancer agent. The derivatives of this compound have been used as lead molecules in clinical trials for cancer treatment, demonstrating significant activity against various tumor cell lines and cancer-related enzymes (Goel et al., 2016).

Future Directions

Imidazo[1,2-a]pyridine-8-carbonitrile and its derivatives have wide-ranging applications in medicinal chemistry. Future research could focus on developing new synthesis strategies and exploring its potential applications in various branches of chemistry.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine derivatives have been identified as potent inhibitors of KRAS G12C , a common mutation in the KRAS gene . This mutation is prevalent in various types of cancers, making it a significant target for anticancer agents .

Mode of Action

Imidazo[1,2-a]pyridine derivatives interact with their targets through a covalent bond . The compound binds to the KRAS G12C protein, inhibiting its function and preventing it from promoting cancer cell growth .

Biochemical Pathways

The primary pathway affected by Imidazo[1,2-a]pyridine derivatives is the KRAS signaling pathway . By inhibiting the KRAS G12C protein, these compounds disrupt the signaling pathway, leading to a decrease in cancer cell proliferation .

Result of Action

The inhibition of the KRAS G12C protein by Imidazo[1,2-a]pyridine derivatives leads to a decrease in cancer cell growth . This makes these compounds potent anticancer agents, particularly for cancers with the KRAS G12C mutation .

Action Environment

The action of Imidazo[1,2-a]pyridine derivatives can be influenced by various environmental factors. For instance, the presence of other compounds can affect the efficacy of these inhibitors. Additionally, factors such as pH and temperature can impact the stability of these compounds

Biochemical Analysis

Biochemical Properties

Imidazo[1,2-a]pyridine-8-carbonitrile has been found to interact with various enzymes and proteins. For instance, it has been utilized in the development of covalent inhibitors, specifically KRAS G12C inhibitors . The nature of these interactions is often covalent, indicating a strong and irreversible bond between the compound and the target protein .

Cellular Effects

This compound has shown significant effects on various types of cells. For example, it has been identified as a potent anticancer agent for KRAS G12C-mutated NCI-H358 cells . It influences cell function by interacting with specific cellular signaling pathways and affecting gene expression .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, as a covalent inhibitor, it forms a strong covalent bond with the target protein, leading to its inhibition .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has shown a long-lasting inhibitory effect on bovine Babesia parasites in vitro growth up to 4 days after treatment

Dosage Effects in Animal Models

For instance, Q203, an imidazo[1,2-a]pyridine derivative, showed a 90%, 99%, and 99.9% reduction of bacterial load when treated with 0.4, 2.0, and 10.0 mg kg −1 doses, respectively, after 4 weeks of treatment in an acute TB mouse model .

Synthesis routes and methods

Procedure details

To a solution of 2-aminonicotinonitrile (1.0 g, 8.39 mmol) in EtOH (10 ml) in a 20 ml sealed vial was added 2-chloroacetaldehyde (1.611 ml, 9.23 mmol) vial was then sealed and heated to 120° C. overnight. Reaction was cooled to RT and quenched with 2N Na2CO3, removed EtOH in vaccuo and extracted with DCM×3. Combined organics and washed with water then brine×2. Dired over sodium sulfate and removed solvent to give title compound as a yellow brown solid (1.2 g, 8.38 mmol, 100% yield) was verified by MS (ES+) C8H5N3 requires: 143 found: 144 [M+H]+